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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B3428367 Get Quote

For researchers, scientists, and drug development professionals engaged in the precise

quantification of trans fatty acids, the selection of a suitable certified reference material (CRM)

is a critical determinant of data accuracy and reliability. Methyl elaidate, the methyl ester of

elaidic acid (the most common trans fatty acid), is a widely utilized CRM for this purpose. This

guide provides an objective comparison of commercially available methyl elaidate CRMs and

their alternatives, supported by experimental data and detailed analytical protocols.

Performance Comparison of Trans Fatty Acid CRMs
The selection of a CRM should be based on its certified properties, including purity,

concentration, and the associated uncertainty. Below is a comparative summary of methyl
elaidate CRMs and other relevant trans fatty acid methyl ester standards from prominent

suppliers.
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Supplier
Product
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CAS
Number

Purity/As
say

Concentr
ation

Format Notes

Supelco

(Sigma-

Aldrich)

trans-9-

Octadecen

oic acid

methyl

ester

1937-62-8 99.9%
10 mg/mL

in heptane

Single

component

solution

Certified

Reference

Material

(CRM),

TraceCER

T®,

Produced

and

certified in

accordanc

e with ISO

17034 and

ISO/IEC

17025.

LGC

Standards

Elaidic Acid

Methyl

Ester

1937-62-8
99.30% (by

GC)

Not

specified

(neat)

Neat Oil

Certificate

of Analysis

available.

Cayman

Chemical

Elaidic Acid

methyl

ester

1937-62-8 ≥98%

Not

specified

(neat)

Liquid

Supelco

(Sigma-

Aldrich)

Methyl

elaidate

analytical

standard

1937-62-8
≥99.0%

(GC)[1]

Not

specified

(neat)[1]

Neat

liquid[1]

Analytical

Standard

Supelco

(Sigma-

Aldrich)

trans-11-

Vaccenic

methyl

ester

6198-58-9
Not

specified

10 mg/mL

in

heptane[2]

[3]

Single

component

solution

Certified

Reference

Material

(CRM),

TraceCER

T®[2][3]

Cayman

Chemical

trans-

Vaccenic

6198-58-9 ≥98%[4] Not

specified

Solution[4]
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Acid

methyl

ester

(solution in

ethanol)[4]

Cayman

Chemical

Linoelaidic

Acid

methyl

ester

2566-97-4 ≥95%

Not

specified

(neat)

Neat oil

Supelco

(Sigma-

Aldrich)

Linoleic

Acid

Methyl

Ester Mix

cis/trans

Not

applicable

Four-

component

mixture

with

specified

percentage

s

10 mg/mL

in

dichlorome

thane

Multi-

component

solution

Certified

Reference

Material

(CRM),

TraceCER

T®

Experimental Protocols for Trans Fatty Acid
Analysis
Accurate quantification of trans fatty acids using CRMs relies on robust and well-defined

analytical methodologies. The following section details a typical experimental protocol for the

analysis of fatty acid methyl esters (FAMEs) in a food matrix using gas chromatography with

flame ionization detection (GC-FID).

Sample Preparation: Esterification of Lipids to FAMEs
This protocol is a generalized procedure and may require optimization based on the specific

sample matrix.

Lipid Extraction:

For solid samples, homogenize approximately 1-2 grams of the sample.

Extract the lipids using a suitable solvent system, such as a 2:1 (v/v) mixture of chloroform

and methanol.

Separate the lipid-containing organic phase from the aqueous phase.
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Evaporate the solvent under a stream of nitrogen to obtain the lipid extract.

Base-Catalyzed Transesterification:

To the extracted lipid sample (typically 10-25 mg), add 2 mL of a 0.5 M sodium methoxide

solution in methanol.

Heat the mixture in a sealed vial at 50-60°C for 10-15 minutes with occasional vortexing.

Cool the reaction mixture to room temperature.

Acid-Catalyzed Methylation (for free fatty acids):

If the sample contains a significant amount of free fatty acids, a subsequent acid-catalyzed

methylation step is recommended.

Add 2 mL of 14% boron trifluoride (BF3) in methanol to the cooled reaction mixture.

Heat the mixture at 50-60°C for another 10-15 minutes.

Cool to room temperature.

Extraction of FAMEs:

Add 1 mL of saturated sodium chloride solution and 2 mL of hexane to the reaction vial.

Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

Allow the phases to separate.

Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

For samples with low lipid content, the extraction step can be repeated to improve

recovery.

The hexane extract can be dried over anhydrous sodium sulfate to remove any residual

water.
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Gas Chromatography (GC-FID) Analysis
The following are typical instrument conditions for the analysis of FAMEs. Optimization may be

necessary depending on the specific instrument and column used.

Gas Chromatograph: Agilent 7890A or equivalent.

Column: Highly polar capillary column, such as a CP-Sil 88 (100 m x 0.25 mm i.d., 0.20 µm

film thickness) or an Rt-2560 (100 m x 0.25 mm i.d., 0.20 µm film thickness). The use of a

100-meter column is recommended for optimal separation of cis and trans isomers.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at a temperature of

250°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 4 minutes.

Ramp 1: Increase to 180°C at 3°C/minute, hold for 10 minutes.

Ramp 2: Increase to 220°C at 4°C/minute, hold for 15 minutes.

Detector: Flame Ionization Detector (FID) at a temperature of 270°C.

Data System: Chromatography data acquisition and processing software.

Visualizing the Workflow and Biological Context
To better understand the analytical process and the significance of elaidic acid, the following

diagrams have been generated.

Sample Preparation GC-FID Analysis Data Analysis

Food Sample Lipid Extraction Transesterification/Methylation FAME Extract Injection Chromatographic Separation Detection (FID) Chromatogram Quantification using CRM Trans Fatty Acid Content
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Click to download full resolution via product page

Caption: Experimental workflow for trans fatty acid analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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